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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core requirements for the base metal of steel sheet,

metallic-coated by the hot-dip process, as specified by ASTM A924. This standard serves as a

general specification, referencing several individual product standards for detailed chemical

and mechanical property requirements. Understanding these foundational properties is crucial

for ensuring the quality, performance, and consistency of the final coated product in various

applications, from construction to automotive parts.

Base Metal Chemical Composition
The chemical composition of the base metal is a critical determinant of its mechanical

properties, formability, and suitability for the hot-dip coating process. ASTM A924 refers to

specific product specifications for the exact chemical requirements of different steel

designations. A consolidated summary of these requirements for common steel types is

presented below.

Table 1: Chemical Composition of Base Metal for Various Steel Designations
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Steel
Designation

% Carbon
(max)

%
Manganese
(max)

%
Phosphoru
s (max)

% Sulfur
(max)

Other
Elements

Commercial

Steel (CS)

Type A

0.10 0.60 0.030 0.035 -

Commercial

Steel (CS)

Type B

0.02 to 0.15 0.60 0.030 0.035 -

Commercial

Steel (CS)

Type C

0.08 0.60 0.10 0.035 -

Forming

Steel (FS)
0.02 to 0.10 0.50 0.020 0.030 -

Deep

Drawing

Steel (DDS)

0.06 0.50 0.020 0.025 Al 0.01 min

Extra Deep

Drawing

Steel (EDDS)

0.02 0.40 0.020 0.020 Al 0.01 min

Structural

Steel (SS)

Grade 33[1]

0.20 - 0.04 0.04 -

Structural

Steel (SS)

Grade 37[2]

0.20 - 0.10 0.04 -

Structural

Steel (SS)

Grade 40[3]

0.25 - 0.10 0.04 -

Structural

Steel (SS)

Grade 50[4]

0.25 - 0.20 0.04 -
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Structural

Steel (SS)

Grade 80[5]

0.20 - 0.04 0.04 -

Note: This table is a summary based on data from various ASTM product specifications

referenced by ASTM A924, such as ASTM A653 and ASTM A792. For specific applications,

always refer to the latest version of the relevant standard.

Base Metal Mechanical Properties
The mechanical properties of the base steel dictate its ability to be formed into the desired

shape without failure and to withstand service loads. These properties are determined through

tension testing.[6]

Table 2: Typical Mechanical Properties of Base Metal for Various Steel Designations
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Steel Designation
Yield Strength, min,
ksi [MPa]

Tensile Strength,
min, ksi [MPa]

Elongation in 2 in.
[50 mm], min, %

Commercial Steel

(CS) Type A
30[7] 45[8] 20

Commercial Steel

(CS) Type B
35[9] 52 18

Commercial Steel

(CS) Type C
30[7] 55 15

Forming Steel (FS) - - -

Deep Drawing Steel

(DDS)
- - -

Extra Deep Drawing

Steel (EDDS)
- - -

Structural Steel (SS)

Grade 33[1]
33[1] 45[8] 20

Structural Steel (SS)

Grade 37[2]
37[2] 52 18

Structural Steel (SS)

Grade 40[3]
40[3] 55 16

Structural Steel (SS)

Grade 50[4]
50[4] 65 12

Structural Steel (SS)

Grade 80[5]
80[5] 82 -

Note: For some steel designations, particularly those designed for high formability (FS, DDS,

EDDS), specific mechanical properties are not mandated as the forming characteristics are the

primary requirement. The values presented are typical and may vary based on the specific

product specification.

Experimental Protocols
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Chemical Analysis
The determination of the chemical composition of the base metal is performed by the

manufacturer on a heat analysis basis.

Methodology: While ASTM A924 allows for the use of any suitable method for determining

chemical composition, in cases of dispute, the referee test methods outlined in ASTM A751 are

to be used. These methods typically involve spectrochemical analysis techniques. Product

analysis, which may be performed by the purchaser on the finished product, requires samples

to be taken from areas stripped of their metallic coating.

Tension Testing
The mechanical properties of the base metal are determined by tension tests.[6]

Methodology: Tension tests are conducted in accordance with ASTM E8/E8M, Standard Test

Methods for Tension Testing of Metallic Materials.

Specimen Preparation: Test specimens are prepared from the finished metallic-coated

product. The dimensions of the test specimens, particularly for sheet materials, are specified

in ASTM E8.

Base Metal Thickness Determination: A crucial step is the accurate measurement of the base

metal thickness, as the total thickness includes the coating. ASTM A924 specifies that the

base metal thickness can be determined by either stripping the coating from the ends of the

tension test specimen before testing or by calculating the coating thickness from the coating

weight test and subtracting it from the total measured thickness. In case of a dispute, the

stripping method is the referee method.

Test Procedure: The prepared specimen is mounted in a tension testing machine and

subjected to a uniaxial tensile force until fracture. During the test, the applied load and the

elongation of the specimen are continuously monitored.

Data Analysis: From the load-elongation curve, the following properties are determined:

Yield Strength: The stress at which the material exhibits a specified limiting deviation from

the proportionality of stress to strain.
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Tensile Strength: The maximum stress that a material can withstand while being stretched

or pulled before necking.

Elongation: The percentage of increase in length of the specimen after fracture.

Visualizations
Logical Workflow for Base Metal Requirement
Verification
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Caption: Workflow for verifying ASTM A924 base metal requirements.

Signaling Pathway for Material Conformance
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Caption: Signaling pathway for determining material conformance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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